Cas no 1235373-99-5 (2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1235373-99-5
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• CID: 6171535
• PubChem ID: 49684377
• Update Time: 2025-06-30

2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 1235373-99-5
• F5017-1388
• 2-chloro-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 2-chloro-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• 2-chloro-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• AKOS024490292

• Inchi： 1S/C17H20ClN3O2S/c18-15-5-1-2-6-16(15)24(22,23)20-13-14-8-11-21(12-9-14)17-7-3-4-10-19-17/h1-7,10,14,20H,8-9,11-13H2
• InChI Key： FZJSSJAUXARVMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.0964758g/mol
• Monoisotopic Mass: 365.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

2-Chloro-N-{1-(Pyridin-2-Yl)Piperidin-4-Ylmethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 1235373-99-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyridine ring, a piperidine moiety, and a sulfonamide group. The integration of these functional groups imparts unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the pyridine ring in this molecule adds electronic versatility, enhancing its potential as a ligand in bioactive compounds. Furthermore, the piperidine moiety contributes to the molecule's flexibility, which is crucial for interactions within biological systems.

The synthesis of 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves a multi-step process that combines nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced catalytic systems has also been explored to enhance reaction efficiency, aligning with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in the development of bioactive agents targeting various therapeutic areas. For instance, its ability to inhibit specific kinases has been investigated in preclinical models, suggesting potential utility in oncology. Additionally, the compound's sulfonamide group has been implicated in modulating ion channels, opening avenues for its use in neurodegenerative diseases.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed favorable binding affinities with several receptors, corroborating experimental findings. These insights are invaluable for guiding further optimization efforts and refining its pharmacokinetic properties.

From an environmental standpoint, the compound's degradation pathways have been studied under various conditions. Research indicates that it undergoes hydrolysis under acidic conditions, yielding biodegradable byproducts. This information is critical for assessing its environmental impact and ensuring compliance with regulatory standards.

Looking ahead, collaborative efforts between academia and industry are expected to drive further innovation around this compound. Its modular structure lends itself well to combinatorial chemistry approaches, enabling the generation of diverse analogs for targeted applications. Moreover, the integration of artificial intelligence in drug discovery is poised to accelerate the identification of optimal derivatives with enhanced efficacy and safety profiles.

In conclusion, 2-chloro-N-{1-(pyridin-2-yl)piperidin-4-y lmethyl}benzene-1-sulfonamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a key player in future scientific endeavors. As ongoing studies continue to unravel its full capabilities, this compound is set to make significant contributions to both scientific research and industrial applications.